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Compound of Interest

Compound Name: Coronene

Cat. No.: B032277 Get Quote

This document provides critical safety protocols and logistical information for researchers,

scientists, and drug development professionals handling coronene. The following procedural

guidance outlines the necessary personal protective equipment (PPE), handling protocols, and

disposal plans to ensure a safe laboratory environment.

Health Hazards of Coronene
Coronene is classified as a hazardous substance.[1] It is a polycyclic aromatic hydrocarbon

(PAH), a class of compounds containing substances considered to be carcinogenic and

mutagenic.[2] While the International Agency for Research on Cancer (IARC) classifies

coronene itself as "not classifiable as to its carcinogenicity to humans" (Group 3), this is due to

a lack of data, not a confirmation of safety.[3] Many PAHs are known carcinogens.[4]

Exposure to coronene can have severe health effects:

Acute Toxicity: It is very toxic by inhalation and in contact with skin, and harmful if swallowed.

[1] Skin contact may lead to fatal systemic effects after absorption, and inhalation of dust can

also be fatal.[1] Animal studies suggest ingestion of less than 150 grams could be fatal or

cause serious health damage.[1]

Irritation: It may cause irritation to the eyes, skin, and respiratory tract.[5] Direct eye contact

can result in transient discomfort and redness.[1]
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Long-Term Effects: There is a danger of very serious irreversible effects.[1] Limited evidence

suggests it may cause non-lethal mutagenic effects after a single exposure.[1] It is also

suspected of causing cancer.[6]

Environmental Hazards: Coronene is very toxic to aquatic organisms and may cause long-

term adverse effects in the aquatic environment.[1][6]

Personal Protective Equipment (PPE)
The use of proper personal protective equipment is mandatory to prevent exposure.[7] All PPE

should be selected based on a thorough risk assessment of the specific procedures being

performed.
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Body Part
Personal Protective

Equipment
Specifications and Use

Respiratory
Particulate Respirator / Air-

Purifying Respirator

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required where

dusts may be generated or if

exposure limits are exceeded.

[8][9] For significant aerosol

generation, a full-face

respirator with a P100 (or

equivalent) particulate filter is

recommended.[7]

Eyes and Face
Chemical Safety Goggles and

Face Shield

Wear chemical safety goggles

that meet OSHA's 29 CFR

1910.133 or European

Standard EN166 regulations.

[5] A full-face shield should

also be worn to protect against

splashes and dust.[1]
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Hands Chemical-Resistant Gloves

Elbow-length PVC gloves are

one recommendation.[1] Nitrile

rubber gloves are also

suggested for similar PAHs.[7]

Glove selection must be based

on the specific operation. For

prolonged or frequent contact,

use gloves with a protection

class of 5 or higher

(breakthrough time > 240

minutes). For brief contact, a

protection class of 3 or higher

(> 60 minutes) is

recommended.[1] Always

inspect gloves before use and

wash hands thoroughly after

removal.[1]

Body Protective Clothing / Lab Coat

Wear appropriate protective

clothing to prevent skin

exposure.[5][8] For procedures

with a high risk of

contamination, disposable full-

body protective clothing (e.g.,

Tyvek suit) is recommended.[7]

Standard lab coats should be

buttoned and laundered

separately from personal

clothing.[6]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for minimizing risk. This involves

careful preparation, meticulous execution of experimental work, and compliant waste

management.

Experimental Protocol: Step-by-Step Handling Guide
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Preparation and Engineering Controls:

Work in a designated area, such as a chemical fume hood or a glove box, to minimize

inhalation exposure.[5]

Ensure local exhaust ventilation is operating correctly to control airborne dust.[1]

An eyewash station and safety shower must be readily accessible.[5]

Before handling, examine skin for any cuts or abrasions and ensure they are suitably

protected, as entry into the bloodstream can cause systemic injury.[1]

Handling Coronene:

Avoid all personal contact, including inhalation and skin/eye contact.[1]

Minimize the generation of dust.[5] Use procedures like dampening the powder with a

suitable solvent to prevent it from becoming airborne.[1]

Do not eat, drink, or smoke in the handling area.[6][9]

Keep containers securely sealed when not in use.[5]

Spill Cleanup:

Minor Spills: Immediately clean up spills using dry procedures.[1] Avoid dusting.[1] Use a

vacuum cleaner fitted with a HEPA filter.[1] Alternatively, dampen the material with water

before sweeping it into a suitable container for disposal.[1] Wear full PPE during cleanup.

[1]

Major Spills: Evacuate the area and move upwind.[1] Alert emergency responders,

providing the location and nature of the hazard.[1]

Decontamination:

Wash hands and any exposed skin thoroughly with soap and water after handling.[5][9]
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Contaminated clothing should be removed carefully and laundered separately before

reuse.[6]

All equipment should be thoroughly decontaminated after use.[6]

Disposal Plan:

Coronene and any contaminated materials (e.g., gloves, wipes, disposable lab coats)

must be disposed of as hazardous waste.[1]

Collect waste in suitable, labeled, and sealed containers.[6]

Do not release into the environment.[1][6]

Consult your institution's environmental health and safety office, as well as local, state,

and federal regulations, for proper disposal procedures.[1]
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Caption: Workflow for the safe handling of coronene in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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